Cas no 2679824-05-4 (rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid)
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28275282
- 2679824-05-4
- rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid
-
- Inchi: 1S/C10H15NO5/c1-2-5-16-9(15)11-10(8(13)14)4-3-7(12)6-10/h2,7,12H,1,3-6H2,(H,11,15)(H,13,14)/t7-,10+/m1/s1
- InChI Key: SDFMFFHDUVEZOA-XCBNKYQSSA-N
- SMILES: O[C@@H]1CC[C@@](C(=O)O)(C1)NC(=O)OCC=C
Computed Properties
- Exact Mass: 229.09502258g/mol
- Monoisotopic Mass: 229.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 95.9Ų
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28275282-0.05g |
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid |
2679824-05-4 | 0.05g |
$2272.0 | 2023-05-25 | ||
| Enamine | EN300-28275282-0.1g |
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid |
2679824-05-4 | 0.1g |
$2379.0 | 2023-05-25 | ||
| Enamine | EN300-28275282-0.25g |
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid |
2679824-05-4 | 0.25g |
$2487.0 | 2023-05-25 | ||
| Enamine | EN300-28275282-0.5g |
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid |
2679824-05-4 | 0.5g |
$2596.0 | 2023-05-25 | ||
| Enamine | EN300-28275282-1.0g |
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid |
2679824-05-4 | 1g |
$2704.0 | 2023-05-25 | ||
| Enamine | EN300-28275282-2.5g |
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid |
2679824-05-4 | 2.5g |
$5299.0 | 2023-05-25 | ||
| Enamine | EN300-28275282-5.0g |
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid |
2679824-05-4 | 5g |
$7841.0 | 2023-05-25 | ||
| Enamine | EN300-28275282-10.0g |
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid |
2679824-05-4 | 10g |
$11626.0 | 2023-05-25 |
rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid
Rac-(1R,3S)-3-Hydroxy-1-{[(Prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic Acid: A Comprehensive Overview
The compound rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid, identified by the CAS number 2679824-05-4, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino acids, specifically featuring a cyclopentane ring with hydroxyl and carboxylic acid functionalities, making it a unique structure for further exploration.
Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the cyclopentane ring introduces rigidity into the molecule, which is often desirable in pharmaceuticals to enhance bioavailability and target specificity. Additionally, the hydroxyl group and carboxylic acid group provide opportunities for functionalization, enabling the molecule to participate in various biochemical reactions.
The synthesis of this compound involves multi-step processes that require precise control over stereochemistry due to its chiral centers at positions 1R and 3S. Researchers have employed advanced techniques such as asymmetric catalysis and stereoselective reactions to achieve high enantiomeric excess, ensuring the compound's suitability for biological studies. The use of propargyl alcohol as an intermediate has been particularly effective in constructing the desired stereochemistry.
In terms of applications, this compound has shown promise in medicinal chemistry as a potential lead molecule for treating neurodegenerative diseases. Its ability to modulate key enzymes involved in pathways associated with Alzheimer's disease has been a focal point of recent investigations. Furthermore, its structural similarity to naturally occurring amino acids suggests potential roles in peptide synthesis and biocatalysis.
The environmental impact of this compound is another area of interest. Studies have indicated that it exhibits low toxicity towards aquatic organisms, making it a safer option for industrial applications. However, further research is required to fully understand its biodegradation pathways and long-term effects on ecosystems.
In conclusion, rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid represents a fascinating example of how complex organic molecules can be harnessed for advancing scientific knowledge and technological innovations. With ongoing research and development, this compound holds the potential to contribute significantly to various industries while maintaining a balance with environmental sustainability.
2679824-05-4 (rac-(1R,3S)-3-hydroxy-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)